Cas no 169382-91-6 (1-(trifluoromethyl)-1H-pyrazole)

1-(Trifluoromethyl)-1H-pyrazole is a fluorinated heterocyclic compound characterized by the presence of a trifluoromethyl group attached to the pyrazole ring. This structural feature enhances its electron-withdrawing properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group improves metabolic stability and lipophilicity, which can influence bioavailability and binding affinity in active compounds. Its reactivity allows for further functionalization, enabling the development of diverse derivatives for applications in medicinal chemistry and material science. The compound's stability under various reaction conditions and compatibility with common synthetic methodologies further underscore its utility in research and industrial processes.

1-(trifluoromethyl)-1H-pyrazole structure

169382-91-6 structure

Product Name:1-(trifluoromethyl)-1H-pyrazole

CAS No:169382-91-6

MF:C₄H₃F₃N₂

MW:136.075230836868

MDL:MFCD28013126

CID:4611270

PubChem ID:18981687

Update Time:2025-06-09

1-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1-Trifluoromethyl-1H-pyrazole
- 1H-Pyrazole, 1-(trifluoromethyl)-
- 1-(trifluoromethyl)-1H-pyrazole
- MDL： MFCD28013126
- Inchi： 1S/C4H3F3N2/c5-4(6,7)9-3-1-2-8-9/h1-3H
- InChI Key： JDCLOWORQIDWQP-UHFFFAOYSA-N
- SMILES： N1(C(F)(F)F)C=CC=N1

Computed Properties

Exact Mass: 136.02483259g/mol
Monoisotopic Mass: 136.02483259g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 101
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 17.8Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-198812-1mg	1-(trifluoromethyl)-1H-pyrazole	169382-91-6	95.0%	1mg	$88.0	2021-06-28
Enamine	EN300-198812-2mg	1-(trifluoromethyl)-1H-pyrazole	169382-91-6	95.0%	2mg	$90.0	2021-06-28
Enamine	EN300-198812-5mg	1-(trifluoromethyl)-1H-pyrazole	169382-91-6	95.0%	5mg	$100.0	2021-06-28
Enamine	EN300-198812-10mg	1-(trifluoromethyl)-1H-pyrazole	169382-91-6	95.0%	10mg	$126.0	2021-06-28
Enamine	EN300-198812-20mg	1-(trifluoromethyl)-1H-pyrazole	169382-91-6	95.0%	20mg	$164.0	2021-06-28
Enamine	EN300-198812-25mg	1-(trifluoromethyl)-1H-pyrazole	169382-91-6	95.0%	25mg	$179.0	2021-06-28
Enamine	EN300-198812-50mg	1-(trifluoromethyl)-1H-pyrazole	169382-91-6	95.0%	50mg	$252.0	2021-06-28
Enamine	EN300-198812-100mg	1-(trifluoromethyl)-1H-pyrazole	169382-91-6	95.0%	100mg	$698.0	2022-02-28
Enamine	EN300-198812-250mg	1-(trifluoromethyl)-1H-pyrazole	169382-91-6	95.0%	250mg	$798.0	2022-02-28
Enamine	EN300-198812-500mg	1-(trifluoromethyl)-1H-pyrazole	169382-91-6	95.0%	500mg	$898.0	2022-02-28